Cas no 193683-73-7 (1-ISOQUINOLINEETHANOL)

1-ISOQUINOLINEETHANOL structure
1-ISOQUINOLINEETHANOL structure
Product Name:1-ISOQUINOLINEETHANOL
CAS No:193683-73-7
MF:C11H11NO
MW:173.211142778397
CID:3202642
PubChem ID:21806143
Update Time:2025-04-21

1-ISOQUINOLINEETHANOL Chemical and Physical Properties

Names and Identifiers

    • 1-ISOQUINOLINEETHANOL
    • 193683-73-7
    • SCHEMBL1574566
    • 2-(Isoquinolin-1-yl)ethan-1-ol
    • Inchi: 1S/C11H11NO/c13-8-6-11-10-4-2-1-3-9(10)5-7-12-11/h1-5,7,13H,6,8H2
    • InChI Key: UXBHGTXVTUQRDW-UHFFFAOYSA-N
    • SMILES: OCCC1C2C=CC=CC=2C=CN=1

Computed Properties

  • Exact Mass: 173.084063974Da
  • Monoisotopic Mass: 173.084063974Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 33.1Ų
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